Cas no 1804201-65-7 (2-Methyl-4-(3-oxopropyl)mandelic acid)

2-Methyl-4-(3-oxopropyl)mandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with a methyl group at the 2-position and a 3-oxopropyl moiety at the 4-position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly for the preparation of chiral intermediates or pharmaceutical building blocks. The presence of both carboxylic acid and ketone functional groups allows for versatile derivatization, enabling applications in asymmetric synthesis or medicinal chemistry research. Its distinct substitution pattern may also influence stereochemical outcomes in reactions. The compound's stability and well-defined structure facilitate precise control in multi-step synthetic processes.
2-Methyl-4-(3-oxopropyl)mandelic acid structure
1804201-65-7 structure
Product Name:2-Methyl-4-(3-oxopropyl)mandelic acid
CAS No:1804201-65-7
MF:C12H14O4
MW:222.237164020538
CID:4940173
Update Time:2025-06-08

2-Methyl-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(3-oxopropyl)mandelic acid
    • Inchi: 1S/C12H14O4/c1-8-7-9(3-2-6-13)4-5-10(8)11(14)12(15)16/h4-7,11,14H,2-3H2,1H3,(H,15,16)
    • InChI Key: IAJSYIOYPHATRZ-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C1C=CC(=CC=1C)CCC=O

Computed Properties

  • Exact Mass: 222.08920892 g/mol
  • Monoisotopic Mass: 222.08920892 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.6
  • Molecular Weight: 222.24

2-Methyl-4-(3-oxopropyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015026785-250mg
2-Methyl-4-(3-oxopropyl)mandelic acid
1804201-65-7 97%
250mg
475.20 USD 2021-06-18
Alichem
A015026785-500mg
2-Methyl-4-(3-oxopropyl)mandelic acid
1804201-65-7 97%
500mg
815.00 USD 2021-06-18
Alichem
A015026785-1g
2-Methyl-4-(3-oxopropyl)mandelic acid
1804201-65-7 97%
1g
1,490.00 USD 2021-06-18

Additional information on 2-Methyl-4-(3-oxopropyl)mandelic acid

2-Methyl-4-(3-Oxopropyl)Mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1804201-65-7, commonly referred to as 2-Methyl-4-(3-Oxopropyl)Mandelic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we delve into the latest research findings, structural insights, and therapeutic implications of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid.

Structure and Properties: 2-Methyl-4-(3-Oxopropyl)Mandelic Acid is an aromatic compound characterized by a methyl group at the 2-position and a 3-oxopropyl substituent at the 4-position of the mandelic acid backbone. Mandelic acid itself is a derivative of phenylacetic acid, with a hydroxyl group at the 2-position. The addition of the methyl and 3-oxopropyl groups introduces unique steric and electronic properties, making this compound a promising candidate for various chemical modifications and biological assays.

Biological Activity: Recent studies have highlighted the potential of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid in modulating cellular pathways associated with inflammation and oxidative stress. Researchers have reported that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to scavenge free radicals suggests a role in combating oxidative stress, which is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

Synthesis and Optimization: The synthesis of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These optimizations are critical for scaling up production to meet the demands of preclinical and clinical trials.

Therapeutic Applications: The therapeutic potential of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid extends beyond its anti-inflammatory and antioxidant activities. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models, suggesting a potential role in oncology. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders such as Alzheimer's disease.

Safety Profile: As with any novel therapeutic agent, understanding the safety profile of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid is paramount. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute or subchronic toxicity models. However, further long-term studies are required to fully assess its safety profile.

Future Directions: The continued exploration of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid holds promise for advancing drug discovery efforts. Future research should focus on identifying its molecular targets, elucidating its mechanism of action, and optimizing its pharmacokinetic properties for enhanced bioavailability. Collaborative efforts between academia and industry will be essential to translating these findings into clinical applications.

In conclusion, 2-Methyl-4-(3-Oxopropyl)Mandelic Acid represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research shedding light on its biological activities and safety profile, this compound is poised to make significant contributions to the field of medicinal chemistry.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd